N-(5-Ethynylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide

• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol
• IUPAC Name: N-(5-ethynyl-1-bicyclo[3.2.1]octanyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-2-14-4-3-5-15(11-14,7-6-14)18-13(19)12-10-16-8-9-17-12/h1,8-10H,3-7,11H2,(H,18,19)
• InChI Key: DVAPIIVLPJVDNC-UHFFFAOYSA-N
• Canonical SMILES: C#CC12CCCC(C1)(CC2)NC(=O)C3=NC=CN=C3

Description

N-(5-Ethynylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of N-(5-formylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide (350 mg, 1.35 mmol) and K2CO3 (370 mg, 2.7 mmol) in methanol (25 mL) under N2 was added dimethyl (1-diazo-2-oxopropyl)phosphonate (310 mg, 1.62 mmol). After stirring at room temperature for three hours, the clear reaction solution was partitioned between ethyl acetate (20 mL) and 5% NaHCO3 (20 mL). The aqueous layer was extracted with ethyl acetate (2×20 mL). The combined organic phase was washed with brine, dried over Na2SO4 and concentrated under reduced pressure to afford 210 mg (61%) of crude title compound, N-(5-ethynylbicyclo[3.2.1]octan-1-yl)pyrazine-2-carboxamide, as an off-white solid. ESI-MS m/z: 256 (M+H)+. It was used in the next step without further purification.